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Compound of Interest

Compound Name: 8-Methoxyisoquinolin-5-amine
CAS No.: 321921-99-7
Cat. No.: B3259666
Get Quote
. J

Technical Profile: 8-Methoxyisoquinolin-5-amine

CAS Registry Number: 321921-99-7 Synonyms: 5-Amino-8-methoxyisoquinoline; 8-Methoxy-5-
isoquinolinamine Chemical Formula: C

H
N

O Molecular Weight: 174.20 g/mol [1][2][3][4]

Executive Summary

8-Methoxyisoquinolin-5-amine is a bicyclic heteroaromatic scaffold utilized primarily as a
high-value intermediate in medicinal chemistry. Distinct from its quinoline isomer (Primaquine-
related scaffolds), this isoquinoline derivative features a specific substitution pattern—an
electron-donating methoxy group at position 8 and a primary amine at position 5. This "push-
push" electronic configuration makes it a critical building block for synthesizing VR1 (Vanilloid
Receptor 1) antagonists for pain management and isoquinoline-based kinase inhibitors for
oncology.
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Structural Analysis & Electronic Properties

The molecule consists of an isoquinoline core (benzene fused to pyridine) functionalized at the
carbocyclic ring.

Electronic Distribution

 Isoquinoline Nitrogen (N2): Acts as a hydrogen bond acceptor. The pKa of the ring nitrogen
is typically around 5.4 (unsubstituted), but the electron-donating groups on the benzene ring
likely increase electron density, slightly elevating basicity.

» 5-Amino Group: A primary amine acting as a hydrogen bond donor/acceptor. It significantly
increases the electron density of the benzene ring via resonance (+M effect), making the C-6
and C-8 positions more electron-rich, although C-8 is already substituted.

o 8-Methoxy Group: Provides steric bulk and electron donation (+M effect). Its position peri- to
the ring nitrogen (N2) can influence the pKa via field effects and intramolecular hydrogen
bonding interactions if protonated.

hvsiochemical

Property Value Note
) Typical of oxidized amino-
Appearance Yellow to Brown Solid ) o
isoquinolines
. Limited solubility in water at
Solubility DMSO, Methanol, DCM
neutral pH
) Lipophilic enough for CNS
LogP (Predicted) ~1.3-1.7

penetration

~5.8 (Ring N), ~4.0 (Exocyclic Ring N is the primar
pKa (Predicted) (Ring N) ( Y J ) -p Y
N) protonation site

Synthetic Pathways & Protocols

The synthesis of 8-Methoxyisoquinolin-5-amine is classically achieved via the
functionalization of the parent 8-methoxyisoquinoline. The most authoritative route involves
electrophilic aromatic substitution (Nitration) followed by reduction.
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Retrosynthetic Analysis

The 5-amino group is installed via nitration.[5] The directing effects of the 8-methoxy group and
the protonated isoquinoline ring (in acidic media) direct the electrophile to the 5-position (para
to the methoxy, meta to the ring fusion).

Step-by-Step Synthesis Protocol

Reference Basis:Journal of Heterocyclic Chemistry, 37(5), 1293.
Step 1: Nitration of 8-Methoxyisoquinoline

» Reagents: 8-Methoxyisoquinoline, KNO

(Potassium Nitrate), H
SO
(Conc. Sulfuric Acid).[6]
e Mechanism: Electrophilic Aromatic Substitution (S
Ar).

e Protocol:
o Dissolve 8-methoxyisoquinoline (1.0 eq) in conc. H

SO
at 0°C.

o Add KNO

(1.1 eq) portion-wise, maintaining temperature <5°C to prevent over-nitration or
decomposition.

o Allow the mixture to warm to room temperature (RT) and stir for 2—4 hours.

o Workup: Pour onto crushed ice. Neutralize carefully with NH
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OH to pH 8-9. The yellow precipitate (5-nitro-8-methoxyisoquinoline) is filtered, washed
with water, and dried.

o Yield Expectation: 70-85%.

Step 2: Reduction to 8-Methoxyisoquinolin-5-amine

e Reagents: Iron powder (Fe), NH
Cl (aq), Ethanol (or Pd/C + H

).

e Protocol (Fe/NH

Cl Method):

o Suspend 5-nitro-8-methoxyisoquinoline in a mixture of Ethanol/Water (4:1).
o Add NH

CI (5.0 eq) and Iron powder (5.0 eq).

o Reflux the mixture vigorously for 2—3 hours. The color will shift from bright yellow to
brownish-dark.

o Workup: Filter hot through Celite to remove iron residues. Concentrate the filtrate.
o Extract with Ethyl Acetate (EtOAc), wash with brine, dry over Na

SO

o

Purification: Recrystallization from Ethanol or Column Chromatography (DCM/MeOH).

Pathway Visualization
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Nitration Electrophilic Subst. _ | 5-Nitro-8-methoxyisoquinoline | _—"" Reduction
(KNO3, H2804,0°C) _—— 7|  (ntermediate

Click to download full resolution via product page

Figure 1: Synthetic route from commercially available 8-methoxyisoquinoline to the target

amine.

Medicinal Chemistry Applications

This scaffold is a "privileged structure” capable of engaging multiple biological targets via
hydrogen bonding (amine/methoxy) and Tt-1t stacking (isoquinoline core).

VR1 (TRPV1) Antagonists

Research indicates the utility of 8-methoxyisoquinolin-5-amine derivatives as modulators of
the Vanilloid Receptor 1 (TRPV1).

e Mechanism: The 5-amino group serves as a handle for amide coupling with lipophilic acids
(e.g., 4-tert-butylbenzoic acid).

o Effect: These amides block the transmembrane ion channel, preventing Ca

influx in response to noxious stimuli (heat, capsaicin), thereby acting as analgesics.

Kinase Inhibition (Oncology)

Isoquinoline-5-amines are isosteres of quinoline-based kinase inhibitors.

e Binding Mode: The isoquinoline nitrogen (N2) often mimics the adenine N1 of ATP, forming a
critical hydrogen bond with the "hinge region” of kinase enzymes.

e SAR Insight: The 8-methoxy group can project into the ribose-binding pocket or solvent-
exposed region, improving solubility and metabolic stability compared to the unsubstituted
analog.
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Structure-Activity Relationship (SAR) Map

8-Methoxyisoquinolin-5-amine
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Figure 2: Pharmacophore mapping of the 8-methoxyisoquinolin-5-amine scaffold.

Handling & Safety Guidelines

Signal Word:WARNING

Hazard Class H-Code Description
Acute Toxicity H302 Harmful if swallowed.[7]
Skin Irritation H315 Causes skin irritation.[7]
o Causes serious eye irritation.
Eye Irritation H319
[7]
May cause respiratory
STOT-SE H335

irritation.[7]

Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen). The amine is sensitive to
oxidation; prolonged exposure to air may darken the compound.

References

e Chemical Identity & CAS:8-Methoxyisoquinolin-5-amine (CAS 321921-99-7).[1][2][4][8]
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« Synthetic Route (Nitration/Reduction):Synthesis of Isoquinoline Derivatives. Journal of
Heterocyclic Chemistry, Vol 37(5), p. 1293.[9] (Foundational protocol for 5-nitro-8-
methoxyisoquinoline).

+ Medicinal Application (VR1):Isoquinoline Derivatives as Vanilloid Receptor Modulators.
Patent US20050107388AL1. Link

¢ Isoquinoline Biological Activity:Recent Advances in Synthetic Isoquinoline-Based Derivatives
in Drug Design. MDPI, 2025. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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